Cas no 38975-38-1 (Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)-)

Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)- structure
38975-38-1 structure
Product Name:Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)-
CAS No:38975-38-1
MF:C10H18O3
MW:186.248123645782
CID:1495182
PubChem ID:10856203
Update Time:2025-04-21

Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 3,7-dimethyl-6-oxo-, (3R)-
    • DTXSID00446025
    • 38975-38-1
    • (3R)-3,7-dimethyl-6-oxooctanoic acid
    • SCHEMBL6858088
    • Inchi: 1S/C10H18O3/c1-7(2)9(11)5-4-8(3)6-10(12)13/h7-8H,4-6H2,1-3H3,(H,12,13)/t8-/m1/s1
    • InChI Key: SCOSFCLSJUKLDZ-MRVPVSSYSA-N
    • SMILES: O=C(C(C)C)CC[C@@H](C)CC(=O)O

Computed Properties

  • Exact Mass: 186.12564
  • Monoisotopic Mass: 186.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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